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Compound of Interest

Compound Name: CXCR2 antagonist 8

Cat. No.: B15609661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of Navarixin stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent. Adherence to these

guidelines is crucial for ensuring the stability, and reliable performance of Navarixin in in vitro

and in vivo experimental settings.

Introduction
Navarixin (also known as SCH 527123 or MK-7123) is a potent and orally active allosteric

antagonist of the C-X-C motif chemokine receptors 1 and 2 (CXCR1 and CXCR2).[1][2][3]

These receptors and their ligands, such as Interleukin-8 (IL-8), are key mediators of neutrophil

recruitment and activation in inflammatory processes.[3][4] By blocking the CXCR1/2 signaling

pathway, Navarixin effectively inhibits neutrophil migration and the subsequent inflammatory

cascade, making it a valuable tool for research in inflammation, immunology, and oncology.[3]

[4] Accurate preparation of stock solutions is the first critical step for obtaining reproducible and

meaningful experimental results.

Quantitative Data Summary
The following table summarizes the key quantitative information for Navarixin.
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Property Value Source(s)

Molecular Weight 397.42 g/mol [1][2][5]

Molecular Formula C₂₁H₂₃N₃O₅ [1][5]

Appearance White to yellow solid [1]

Solubility in DMSO ≥ 50 mg/mL (≥ 125.81 mM) [1][6][7]

79 mg/mL (198.78 mM) [2][8]

Storage of Powder
-20°C for 3 years; 4°C for 2

years
[1][6]

Storage of Stock Solution (in

DMSO)

-80°C for up to 2 years; -20°C

for up to 1 year
[1][6]

Experimental Protocol: Preparation of a 10 mM
Navarixin Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Navarixin in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

various assays.

Materials:
Navarixin powder (purity >98%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol:
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Pre-weighing Preparations:

Bring the vial of Navarixin powder to room temperature before opening to prevent

condensation of moisture.

Use high-purity, anhydrous DMSO, as hygroscopic DMSO can significantly impact the

solubility of the product.[1][2]

Weighing Navarixin:

Accurately weigh out 3.97 mg of Navarixin powder and place it into a sterile

microcentrifuge tube. Calculations are based on a molecular weight of 397.42 g/mol .

Calculation: Amount (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight

( g/mol )

Example for 1 mL of 10 mM solution: 10 mmol/L * 0.001 L * 397.42 g/mol = 0.39742 g =

3.97 mg

Dissolution in DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the 3.97 mg of Navarixin.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming to 37°C or brief sonication can be used to aid dissolution if necessary.[9] Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber cryovials.[1]

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).[1][6]

Preparation of Working Solutions:

When ready to use, thaw an aliquot of the stock solution at room temperature.
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Dilute the stock solution to the desired final concentration using the appropriate cell culture

medium or buffer.

It is recommended to keep the final concentration of DMSO in cell-based assays below

0.5% to avoid cytotoxicity.[10]

Visualization of Navarixin's Mechanism of Action
The following diagrams illustrate the signaling pathway inhibited by Navarixin and the

experimental workflow for preparing the stock solution.
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Caption: Navarixin inhibits CXCR1/2 signaling pathways.
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Caption: Workflow for preparing Navarixin stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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